Technical Whitepaper: Structural Profiling, Synthesis, and Applications of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Executive Summary As drug discovery and materials science increasingly rely on highly tailored aliphatic-heterocyclic hybrids, compounds like 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one have emerged as critical b...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As drug discovery and materials science increasingly rely on highly tailored aliphatic-heterocyclic hybrids, compounds like 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one have emerged as critical building blocks. Characterized by a sterically hindered tetrahydropyran (THP) core coupled to an eight-carbon aliphatic chain via a ketone linker, this molecule offers a unique combination of metabolic stability and extreme lipophilicity. This whitepaper provides an in-depth mechanistic guide to its physicochemical properties, structural rationale, and a self-validating synthetic protocol designed for high-fidelity reproduction.
Physicochemical Profiling
Understanding the baseline metrics of a compound is the first step in predicting its behavior in biological or material systems. The data below synthesizes the calculated parameters for this specific hybrid scaffold.
Highly membrane-permeable; well below the Lipinski 140 Ų limit[1].
Estimated XLogP3
~4.5
Strong lipophilicity driven by the octyl chain.
H-Bond Donors / Acceptors
0 / 2
Acceptors located at the ether and ketone oxygens.
Rotatable Bonds
8
High conformational flexibility in the aliphatic tail.
Mechanistic Rationale in Drug Design (SAR)
The architecture of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one is highly intentional. It is frequently cataloged in specialized chemical libraries (e.g., Vitas-M Lab ID: BBL028973)[2] due to its distinct structural compartments, each serving a specific functional purpose in medicinal chemistry and formulation science.
Structural deconstruction and functional rationale of the compound.
The 2,2-Dimethyl-THP Core: The gem-dimethyl substitution is a classic steric shielding tactic. By blocking the C2 position, it prevents rapid cytochrome P450-mediated oxidation, a common metabolic vulnerability in unhindered cyclic ethers. Furthermore, the THP ring acts as a metabolically stable bioisostere for cycloalkanes[3].
The Ketone Linker: This serves as a polarized hinge. In synthetic workflows, it is an ideal handle for downstream functionalization, such as reductive amination to form secondary amines or Wittig olefination.
The Octyl Chain: The 8-carbon aliphatic tail acts as a massive hydrophobic anchor. In the context of lipid nanoparticles (LNPs) or Proteolysis Targeting Chimeras (PROTACs), this tail drives integration into lipid bilayers or deep hydrophobic protein pockets.
Synthetic Methodology & Self-Validating Protocols
To synthesize this molecule with high chemoselectivity, we employ a Weinreb Ketone Synthesis .
Causality Check: Why not add a Grignard reagent directly to the corresponding ester or acyl chloride? Direct addition typically results in over-addition, yielding an unwanted tertiary alcohol. By converting the starting carboxylic acid to a Weinreb amide (N-methoxy-N-methylamide), the initial Grignard addition forms a stable tetrahedral chelate coordinated by the methoxy oxygen. This intermediate resists further nucleophilic attack and only collapses to the desired ketone upon acidic aqueous quenching.
Activation: Dissolve 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C. Add EDC·HCl (1.5 eq) and HOBt (1.2 eq). Stir for 15 minutes.
Mechanistic Rationale: HOBt is critical here; it suppresses the formation of the inactive N-acylurea byproduct by forming an active ester intermediate that is highly receptive to aminolysis.
Coupling: Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq), followed by the dropwise addition of N,N-diisopropylethylamine (DIPEA, 3.0 eq). Allow the reaction to warm to room temperature and stir for 4 hours.
Workup: Wash the organic layer sequentially with 1M HCl (to remove unreacted amine) and saturated NaHCO₃ (to remove unreacted acid). Dry over MgSO₄ and concentrate under reduced pressure.
Step 2: Grignard Addition (Self-Validating Step)
Addition: Dissolve the Weinreb amide intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an argon atmosphere at 0 °C. Slowly add heptylmagnesium bromide (1.2 eq, 1M in THF) dropwise over 30 minutes.
Mechanistic Rationale: Maintaining 0 °C controls the exotherm and stabilizes the tetrahedral chelate, strictly preventing premature collapse and subsequent over-addition.
Quenching: Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl.
Self-Validating Logic: NH₄Cl provides a mild proton source to collapse the chelate into the ketone. Using a stronger acid (like HCl) could trigger unwanted side reactions, such as ether cleavage or enolization-driven aldol condensations.
Isolation: Extract with ethyl acetate (EtOAc), wash with brine, dry over Na₂SO₄, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
Analytical Validation Framework
To ensure the integrity of the synthesized compound, the following analytical suite must be employed to validate the structure:
¹H NMR (400 MHz, CDCl₃): The diagnostic marker is a distinct triplet at ~2.40 ppm (2H, -CH₂-C(=O)-), confirming the attachment of the octyl chain to the carbonyl. The gem-dimethyl protons on the THP ring will appear as sharp singlets around 1.20 ppm.
¹³C NMR (100 MHz, CDCl₃): The carbonyl carbon must be observed at ~211 ppm, which is the definitive chemical shift for an aliphatic ketone.
LC-MS (ESI+): The intact molecular ion peak [M+H]⁺ must be observed at m/z 241.2, confirming the exact mass of the C₁₅H₂₈O₂ construct.
References
PubChem Compound Summary for CID 1738159, 2,2-Dimethyltetrahydropyran-4-one, National Center for Biotechnology Information, [Link]
Source of Chemical Reagents: 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one (BBL028973), Vitas-M Laboratory, [Link]
Physicochemical Profiling and Synthetic Methodologies for 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Executive Summary In modern drug development, the strategic incorporation of sterically hindered, oxygen-containing saturated heterocycles has become a cornerstone for improving the pharmacokinetic profiles of active pha...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In modern drug development, the strategic incorporation of sterically hindered, oxygen-containing saturated heterocycles has become a cornerstone for improving the pharmacokinetic profiles of active pharmaceutical ingredients (APIs). The compound 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one represents a highly specialized building block that merges a lipophilic octanoyl chain with a 2,2-dimethyltetrahydropyran (THP) core.
The 2,2-dimethyltetrahydro-2H-pyran-4-yl motif is a critical pharmacophore recognized in the synthesis of next-generation, non-peptide GLP-1 receptor agonists (such as Orforglipron)[1]. By appending an eight-carbon ketone chain to this ring, researchers can probe structure-activity relationships (SAR), specifically tuning the lipophilicity (LogP) and membrane permeability of the resulting scaffolds. This whitepaper provides an authoritative guide on the physicochemical properties—specifically molecular weight and boiling point dynamics—alongside field-proven, self-validating protocols for its synthesis and characterization.
Physicochemical Data & Thermodynamic Behavior
Understanding the physical constants of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one is critical for downstream purification and reaction scaling. The compound is a medium-chain ketone attached to a substituted pyran ring, giving it distinct thermodynamic properties.
The molecular weight of 240.38 g/mol , combined with the dipole-dipole interactions induced by the C=O (carbonyl) group and the ether oxygen in the THP ring, drives the atmospheric boiling point above 300 °C. For comparison, macrocyclic isomers of C₁₅H₂₈O₂ (such as cyclopentadecanolide) exhibit boiling points around 137 °C at 2 mmHg[3].
Expert Insight: Attempting to distill this compound at atmospheric pressure (760 mmHg) is highly discouraged. At temperatures exceeding 250 °C, the molecule is susceptible to thermal degradation, specifically retro-aldol type cleavage or thermally induced ring-opening of the tetrahydropyran core. Therefore, high-vacuum distillation is the mandatory standard for purification.
Synthetic Workflow & Mechanistic Logic
To synthesize 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, the most reliable pathway involves the nucleophilic addition of an octyl Grignard reagent to a Weinreb amide or nitrile derivative of the pyran core. This prevents the over-alkylation typically seen when using standard ester precursors.
Fig 1: Synthetic workflow for 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one via Grignard addition.
Experimental Protocols
As a Senior Application Scientist, it is imperative to design workflows that are not merely sequential, but self-validating . The following protocol ensures that any failure points are detected before valuable intermediates are lost.
Protocol A: Synthesis via Grignard Addition
Objective: Synthesize the target ketone while preventing tertiary alcohol formation.
Preparation of the Electrophile: Dissolve 10.0 g of 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile in 100 mL of anhydrous Tetrahydrofuran (THF).
Causality: THF must be rigorously dried (e.g., distilled over sodium/benzophenone) because even trace moisture will prematurely quench the Grignard reagent, forming octane gas and drastically reducing the yield.
Temperature Control: Cool the reaction vessel to -78 °C using a dry ice/acetone bath.
Causality: The low temperature suppresses alpha-deprotonation of the nitrile, ensuring the Grignard reagent acts exclusively as a nucleophile rather than a base.
Nucleophilic Addition: Dropwise add 1.1 equivalents of Octylmagnesium bromide (2M in THF) over 30 minutes.
Self-Validation Step (In-Process Control): After 2 hours of stirring at -78 °C, withdraw a 0.1 mL aliquot. Quench it in 1 mL of saturated NH₄Cl and analyze the organic layer via GC-MS. Validation: The complete disappearance of the starting material peak confirms the active titer of the Grignard reagent was sufficient. If unreacted nitrile remains, additional Grignard reagent can be titrated in before proceeding.
Hydrolysis: Warm the reaction to 0 °C and carefully quench with 1M HCl (50 mL). Stir vigorously for 2 hours at room temperature to hydrolyze the intermediate imine to the target ketone.
Extraction: Extract with ethyl acetate (3 x 50 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Protocol B: Vacuum Distillation & Boiling Point Determination
Objective: Isolate the pure ketone without inducing thermal degradation.
Apparatus Setup: Assemble a short-path distillation apparatus equipped with a Vigreux column and a high-vacuum pump capable of reaching <2 mmHg.
Self-Validation Step (Pressure Integrity): Before heating, engage the vacuum and monitor the system with a digital Pirani gauge. Validation: The system must hold a steady pressure of 2 mmHg for 5 minutes. A fluctuating gauge indicates a micro-leak, which would introduce oxygen and cause oxidative degradation of the product at elevated temperatures.
Distillation: Gradually heat the crude oil using a heating mantle. Discard the initial fore-run (residual solvent and octane byproducts).
Collection: Collect the main fraction boiling at approximately 140–145 °C at 2 mmHg. The resulting product should be a clear, colorless liquid.
References
Google Patents (WO2024137426A1) . Process to make GLP-1 RA and intermediates therefor. Demonstrates the critical role of 2,2-dimethyltetrahydro-2H-pyran-4-yl derivatives as modern pharmaceutical building blocks.1
Vitas-M Laboratory . Source of Chemical Reagents: 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one. Confirms the molecular formula (C₁₅H₂₈O₂) and physical state (liquid) of the target compound. 2
Guidechem . CYCLOPENTADECANOLIDE C15H28O2. Used as a thermodynamic comparative baseline for the boiling point dynamics of C₁₅H₂₈O₂ isomers under vacuum conditions. 3
Navigating the Unseen: A Technical Guide to the Preliminary In Vitro Toxicity Assessment of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Abstract This technical guide outlines a comprehensive and scientifically rigorous strategy for conducting preliminary in vitro toxicity studies on the novel chemical entity, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide outlines a comprehensive and scientifically rigorous strategy for conducting preliminary in vitro toxicity studies on the novel chemical entity, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one. In the absence of existing toxicological data for this specific molecule, this document serves as a foundational framework for researchers, scientists, and drug development professionals. It provides a detailed rationale and step-by-step protocols for a battery of assays designed to assess cytotoxicity and genotoxicity. The experimental design adheres to internationally recognized guidelines, including those from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), ensuring the generation of robust and reliable data for initial safety assessment and to inform further preclinical development.
Introduction: Characterizing the Compound and the Challenge
The compound 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one is a novel small molecule whose toxicological profile is currently uncharacterized. Its structure, featuring a substituted tetrahydropyran ring linked to an octanone chain, does not immediately raise structural alerts for toxicity based on common toxicophore databases. However, empirical testing remains the cornerstone of safety assessment.
The objective of this guide is to establish a baseline understanding of the compound's potential to induce cellular toxicity and genetic damage. This preliminary assessment is a critical step in the early stages of drug discovery and development, allowing for a go/no-go decision on the compound's progression.[1][2] Our approach is guided by the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing, prioritizing in vitro methodologies for initial screening.[3]
This guide will detail a tiered testing strategy, beginning with cytotoxicity assays to determine the appropriate concentration range for subsequent, more complex genotoxicity assays. The genotoxicity battery is designed to detect the three main classes of genetic damage: gene mutations, clastogenicity (chromosomal breakage), and aneugenicity (changes in chromosome number).[4][5]
A Tiered Approach to In Vitro Toxicity Assessment
A logical, stepwise progression of assays is crucial for an efficient and informative preliminary toxicity study. This ensures that each subsequent test is performed at biologically relevant and non-overtly cytotoxic concentrations, a key principle for the correct interpretation of genotoxicity data.
Figure 1: A tiered workflow for preliminary in vitro toxicity testing.
Tier 1: Cytotoxicity Assessment
The initial step in any in vitro toxicology screening is to determine the concentrations at which the test compound affects basic cellular viability. This is crucial for distinguishing specific toxic mechanisms from general cytotoxicity and for selecting appropriate, non-lethal concentrations for subsequent genotoxicity assays. We will employ two common colorimetric assays that measure metabolic activity as an indicator of cell viability.[6][7]
Recommended Assays: MTT and XTT
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are reliable methods for assessing cell viability.[8][9] In metabolically active cells, mitochondrial dehydrogenases reduce the tetrazolium salt to a colored formazan product, the amount of which is proportional to the number of viable cells.[7][9]
MTT Assay: Produces a water-insoluble purple formazan that requires a solubilization step.[6][8]
XTT Assay: Produces a water-soluble orange formazan, simplifying the protocol.[6][9]
Running both assays in parallel can provide a more robust dataset, as some compounds can interfere with the chemistry of one assay but not the other.
Experimental Protocol: XTT Cell Viability Assay
This protocol is adapted for a 96-well plate format and should be performed using a relevant mammalian cell line (e.g., Chinese Hamster Ovary (CHO) cells, which are also used in subsequent genotoxicity tests).
Cell Seeding:
Culture CHO cells to approximately 80% confluency.
Trypsinize, count, and seed the cells into a 96-well microplate at a density of 1 x 10⁴ cells per well in 100 µL of complete culture medium.
Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
Compound Preparation and Exposure:
Prepare a stock solution of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one in a suitable solvent (e.g., DMSO).
Perform serial dilutions to create a range of concentrations (e.g., from 0.1 µM to 1000 µM). The final solvent concentration in the wells should be kept constant and low (e.g., <0.5%).
Remove the culture medium from the cells and add 100 µL of medium containing the various concentrations of the test compound, a vehicle control (solvent only), and a positive control (e.g., doxorubicin).
Incubate for 24 hours (or a relevant exposure time).
XTT Reagent Preparation and Incubation:
Prepare the XTT labeling mixture according to the manufacturer's instructions immediately before use. This typically involves mixing the XTT reagent with an electron-coupling reagent.
Add 50 µL of the XTT labeling mixture to each well.
Incubate the plate for 2-4 hours at 37°C, 5% CO₂.
Data Acquisition:
Gently shake the plate to ensure a homogenous distribution of the color.
Measure the absorbance of the samples in a microplate reader at a wavelength of 450-500 nm. A reference wavelength of 650 nm is typically used to subtract background absorbance.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC₅₀ (the concentration that inhibits 50% of cell viability).
Parameter
Description
Cell Line
Chinese Hamster Ovary (CHO)
Seeding Density
1 x 10⁴ cells/well
Compound Concentrations
0.1, 1, 10, 100, 1000 µM (example range)
Exposure Time
24 hours
Assay
XTT
Endpoint
Absorbance at 450 nm
Calculated Value
IC₅₀
Table 1: Summary of Experimental Parameters for the XTT Cytotoxicity Assay.
Tier 2: The Standard Genotoxicity Battery
Following the determination of the cytotoxic profile, a standard battery of in vitro genotoxicity tests should be conducted. This battery is recommended by the ICH S2(R1) guideline for pharmaceuticals and provides a comprehensive assessment of the potential for a new chemical entity to cause genetic damage.[3][10][11]
The Ames test is a widely used and internationally accepted method for identifying substances that can cause gene mutations.[12][13] It utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (e.g., histidine). The assay detects mutations that restore the functional capability of the bacteria to synthesize the amino acid, allowing them to grow on a minimal medium.[5]
Causality: A positive result in the Ames test indicates that the compound or its metabolites can directly interact with DNA to cause point mutations (base-pair substitutions or frameshifts). The inclusion of a metabolic activation system (S9 fraction from rat liver) is crucial, as many compounds only become mutagenic after metabolic processing.[5][13]
Self-Validation: The protocol includes both negative (vehicle) and positive controls (known mutagens for each strain, with and without S9) to ensure the test system is functioning correctly and is sensitive to mutagenic effects.
Strain Preparation: Prepare overnight cultures of the required bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).
Metabolic Activation: Prepare the S9 mix (if required) containing the S9 fraction, cofactors (e.g., NADP, G6P), and buffer.
Exposure: In a test tube, combine 0.1 mL of the bacterial culture, 0.1 mL of the test compound at various concentrations (in a suitable solvent), and either 0.5 mL of phosphate buffer or 0.5 mL of S9 mix.
Plating: Add 2 mL of molten top agar (containing a trace amount of histidine to allow for a few cell divisions) to the test tube, mix gently, and pour onto the surface of a minimal glucose agar plate.
Incubation: Incubate the plates at 37°C for 48-72 hours.
Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control (typically a two-fold or greater increase) is considered a positive result.
Assay 2: In Vitro Mammalian Cell Micronucleus Test
The in vitro micronucleus assay is a robust method for detecting both clastogenic and aneugenic events.[12] Micronuclei are small, extranuclear bodies that form during cell division from chromosome fragments or whole chromosomes that lag behind during anaphase.[12] An increase in the frequency of micronucleated cells indicates that the compound induces chromosomal damage.
Causality: This assay provides a broader picture of chromosomal damage than the Ames test. It can identify compounds that break chromosomes (clastogens) or interfere with the mitotic apparatus (aneugens).
Self-Validation: The protocol requires the use of a cytotoxicity measure (e.g., Relative Population Doubling) to ensure that the observed effects are not due to high levels of cell death. Positive controls for both clastogenicity (e.g., mitomycin C) and aneugenicity (e.g., colchicine) are included.
Cell Culture and Treatment: Culture a suitable mammalian cell line (e.g., CHO, V79, or human peripheral blood lymphocytes) and expose them to at least three analyzable concentrations of the test compound, with and without S9 metabolic activation. The highest concentration should induce significant cytotoxicity (e.g., 55±5% reduction in cell growth).
Exposure Duration: A short treatment (e.g., 3-6 hours) followed by a recovery period, and a long treatment (e.g., 24 hours) without a recovery period are typically performed.
Cytokinesis Block: Add cytochalasin B to the cultures to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have undergone one mitosis in the presence of the test compound.
Harvesting and Staining: Harvest the cells, lyse the cytoplasm, and fix the nuclei. Stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).
Scoring: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.
Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.
Assay 3: In Vitro Mouse Lymphoma Assay (MLA)
The MLA is a mammalian cell gene mutation assay that detects a broad spectrum of genetic damage, including point mutations and chromosomal events.[14][15] The assay measures forward mutations at the thymidine kinase (Tk) locus in L5178Y mouse lymphoma cells.[15]
Causality: This assay is particularly valuable because it can detect both gene mutations (leading to small colony mutants) and clastogenic events (leading to large colony mutants), providing mechanistic insights.[16]
Self-Validation: The assay includes relative total growth measurements to assess cytotoxicity. Positive controls (e.g., methyl methanesulfonate without S9, cyclophosphamide with S9) are run concurrently.
Cell Treatment: Expose TK+/- mouse lymphoma cells to the test substance at various concentrations, with and without S9 metabolic activation, for a suitable period (e.g., 4 hours).
Phenotypic Expression: After treatment, wash the cells and culture them for a period (e.g., 2 days) to allow for the expression of the mutant phenotype.
Mutant Selection: Plate the cells in both non-selective medium (to determine viability) and selective medium containing trifluorothymidine (TFT).[15] Only cells that have lost TK activity (mutants) will survive and form colonies in the presence of TFT.
Colony Counting: After an incubation period of 10-12 days, count the colonies in both selective and non-selective plates.
Data Analysis: Calculate the mutant frequency for each concentration. A dose-dependent, statistically significant increase in mutant frequency above a defined global evaluation factor indicates a positive result.
Figure 2: Relationship between potential genotoxic mechanisms and the recommended assay battery.
Data Integration and Interpretation
The interpretation of the results from this battery of tests requires careful consideration of the entire dataset.
Table 2: Summary of the Recommended In Vitro Genotoxicity Assay Battery.
A Negative Profile: If all three assays are negative, it provides strong evidence that 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one is not genotoxic under the tested in vitro conditions.
A Positive Ames Test: A positive result, particularly if seen in multiple strains and with a clear dose-response, is a strong indicator of mutagenic potential.
Positive Mammalian Cell Assays Only: If the Ames test is negative but one or both mammalian cell assays are positive, it may indicate a clastogenic or aneugenic mode of action that is not detected in bacteria. It could also suggest mechanisms that are specific to mammalian cells. Further investigation into the mechanism would be warranted.
The Role of Cytotoxicity: It is critical to correlate any positive genotoxicity findings with the cytotoxicity data. A positive result that only occurs at highly cytotoxic concentrations may be less biologically relevant.[17]
Conclusion and Future Directions
This technical guide provides a robust and scientifically sound framework for the initial in vitro toxicity assessment of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one. By following this tiered approach, researchers can generate the necessary data to make an informed decision about the continued development of this novel compound. The detailed protocols, grounded in international regulatory guidelines, ensure the integrity and reliability of the findings.
Should any of the assays yield a positive result, further mechanistic studies would be required to understand the underlying mode of action and to assess the potential risk to human health. These could include assays to detect oxidative stress, DNA repair, or specific pathway perturbations. The data generated from this preliminary screen will be invaluable in designing these more targeted follow-up studies.
References
ICH S2(R1) Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use. (2012). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
ICH S2 (R1) Genotoxicity testing and data interpretation for pharmaceuticals intended for human use - Scientific guideline. (2013). European Medicines Agency. [Link]
Guidance on genotoxicity testing and data interpretation for pharmaceuticals intended for human use s2(r1). (2011). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
International Conference on Harmonisation; Guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use; Availability. (2012). Federal Register. [Link]
International Conference on Harmonisation; guidance on S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals intended for Human Use; availability. Notice. (2012). ResearchGate. [Link]
Updates to OECD in vitro and in chemico test guidelines. (2021). PETA Science Consortium International e.V. [Link]
Ames Test and Genotoxicity Testing. (n.d.). Nelson Labs. [Link]
A core in vitro genotoxicity battery comprising the Ames test plus the in vitro micronucleus test is sufficient to detect rodent carcinogens and in vivo genotoxins. (2011). PubMed. [Link]
In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (2017). IntechOpen. [Link]
Benefits of a combination of 24-well Ames and 96-well MNT assays. (2026). Gentronix. [Link]
Test No. 476: In Vitro Mammalian Cell Gene Mutation Tests using the Hprt and xprt genes. (2016). OECD. [Link]
From Ames to micronucleus: bridging mutagenicity and clastogenicity. (2025). GenEvolutioN. [Link]
In-vitro genotoxicity testing – mammalian cell assay. (n.d.). Food and Agriculture Organization of the United Nations. [Link]
Genotoxicity. In vitro mammalian cell gene mutation test using the hprt gene (OECD 476: 2016). (n.d.). IVAMI. [Link]
Guidelines for the Testing of Chemicals. (n.d.). OECD. [Link]
Toxicological endpoints and the OECD test guidelines available for in vivo and in vitro methods accepted as OECD test guideline. (2020). ResearchGate. [Link]
in vivo biological activity of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Title: Elucidating the In Vivo Biological Activity of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one: A Preclinical Evaluation Guide Executive Summary The compound 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Elucidating the In Vivo Biological Activity of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one: A Preclinical Evaluation Guide
Executive Summary
The compound 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one (C15H28O2) represents a novel, highly lipophilic synthetic scaffold. Characterized by a bulky, oxygen-containing saturated heterocycle (the tetrahydropyran ring) linked via a ketone to an 8-carbon aliphatic tail, this molecule is a classic lipid-mimetic. While it is primarily utilized as a specialized chemical building block, its structural homology to endogenous lipid signaling molecules (such as anandamide) and synthetic modulators dictates a high probability of interaction with the Endocannabinoid System (ECS) and lipid-sensing G-protein-coupled receptors (GPCRs).
This whitepaper provides an authoritative, in-depth technical framework for drug development professionals to systematically evaluate the in vivo biological activity, pharmacodynamics (PD), and pharmacokinetic (PK) profile of this specific lipid-mimetic scaffold.
Structural Pharmacology & Target Rationale
To design an effective in vivo testing cascade, we must first establish the causality between the compound's structure and its predicted physiological targets. The juxtaposition of the lipophilic octyl chain and the substituted tetrahydropyran headgroup suggests three primary mechanisms of action:
Fatty Acid Amide Hydrolase (FAAH) Inhibition: The ketone linker can act as a transition-state mimic or reversible electrophile for the catalytic serine nucleophile of FAAH, an enzyme responsible for degrading endocannabinoids. Established FAAH inhibitors (e.g., PF-04457845) utilize similar lipophilic tails to anchor into the enzyme's hydrophobic ACB pocket[1].
Atypical Cannabinoid Receptor (CB1/CB2) Modulation: The structure shares steric similarities with non-classical synthetic cannabinoids, which often feature a lipophilic tail and a heterocyclic headgroup[2].
GPR119 Agonism: Lipid mimetics with an aliphatic chain and a polar headgroup frequently act as agonists for GPR119, a metabolic GPCR expressed in the gut and pancreas that regulates glucose homeostasis and GLP-1 secretion[3].
Fig 2. Hypothesized modulation of the endocannabinoid signaling pathway by the target compound.
In Vivo Pharmacodynamics: The Self-Validating Protocols
To ensure scientific integrity, every in vivo protocol must be a self-validating system . This means behavioral or physiological readouts must be directly correlated with biochemical target engagement (e.g., LC-MS/MS quantification of metabolites).
Fig 1. In vivo preclinical screening cascade for evaluating lipid-mimetic synthetic scaffolds.
Protocol 3.1: The Cannabinoid Behavioral Tetrad (Toxicity & Psychotropy Screen)
Causality: Before assessing therapeutic efficacy, we must rule out direct, centrally-mediated CB1 agonism, which causes severe psychotropic side effects. The "Tetrad" is the gold-standard in vivo model to differentiate direct CB1 agonists (which trigger all four parameters) from FAAH inhibitors (which do not)[2].
Step-by-Step Methodology:
Formulation: Dissolve 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one in a vehicle of 5% DMSO, 5% Tween-80, and 90% sterile saline. This is critical for highly lipophilic compounds to prevent precipitation[4].
Dosing: Administer via intraperitoneal (i.p.) injection (10 mg/kg) to C57BL/6J mice.
Hypolocomotion (0-15 min): Place the mouse in an open-field Plexiglas chamber equipped with an infrared beam array. Record total distance traveled.
Catalepsy (20 min): Perform the horizontal bar test. Place the mouse's forepaws on a bar elevated 8 cm. Record the latency to descend (immobility > 10 seconds indicates catalepsy)[2].
Hypothermia (30 min): Insert a lubricated rectal thermistor probe 2 cm deep. A drop of >2°C from baseline indicates central CB1 activation.
Analgesia (40 min): Utilize a radiant heat tail-flick apparatus. Record the latency of tail withdrawal (cutoff at 10s to prevent tissue damage).
Protocol 3.2: FAAH Target Engagement & CFA Inflammatory Pain Model
Causality: If the compound acts as a FAAH inhibitor, it will elevate endogenous anandamide (AEA) at the site of inflammation, producing analgesia without the tetrad side effects[1][5]. This protocol pairs a behavioral pain model with biochemical validation.
Step-by-Step Methodology:
Induction: Inject 50 µL of Complete Freund's Adjuvant (CFA) into the intraplantar surface of the right hind paw of Sprague-Dawley rats to induce localized inflammatory hyperalgesia[1].
Treatment: 24 hours post-CFA, administer the compound orally (p.o.) via gavage (0.1 - 10 mg/kg dose-response).
Behavioral Readout: 2 hours post-dose, assess mechanical allodynia using calibrated von Frey filaments applied to the plantar surface. Record the paw withdrawal threshold (g).
Biochemical Validation (Self-Validation Step): Euthanize the animals. Rapidly dissect the brain and spinal cord. Homogenize the tissue and use LC-MS/MS to quantify AEA levels. Simultaneously, perform an ex vivo FAAH activity assay using [3H]AEA to confirm that the enzyme's catalytic activity has been inhibited by the compound[5].
Protocol 3.3: Metabolic Profiling via DIO Mouse Model (GPR119 Axis)
Causality: Given the structural overlap with known GPR119 agonists, the compound must be screened for metabolic efficacy. GPR119 activation in the gut stimulates GLP-1 release, improving glucose-stimulated insulin secretion (GSIS)[3].
Step-by-Step Methodology:
Model Preparation: Feed C57BL/6J mice a high-fat diet (60% kcal from fat) for 12 weeks to generate Diet-Induced Obese (DIO) mice.
Chronic Dosing: Administer the compound daily via oral gavage for 4 weeks.
Oral Glucose Tolerance Test (OGTT): Fast the mice for 6 hours. Administer a glucose load (2 g/kg p.o.). Measure blood glucose via tail vein snip at 0, 15, 30, 60, and 120 minutes.
Biomarker Validation: Collect plasma at the 15-minute mark of the OGTT. Use a specialized ELISA kit (with a DPP-4 inhibitor added to the collection tube) to quantify active GLP-1 levels[3].
By cross-referencing the structural motifs of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one against established lipid modulators, we can predict its in vivo pharmacological profile. The table below summarizes the expected quantitative readouts across the proposed screening cascade, allowing researchers to quickly classify the compound's primary mechanism of action once data is collected.
Pharmacological Target
Hypolocomotion (Tetrad)
Catalepsy (Tetrad)
Analgesia (CFA Model)
Plasma GLP-1 Secretion
Brain AEA Levels (LC-MS/MS)
Direct CB1 Agonist
+++ (Severe)
+++ (Severe)
+++
Unchanged (-)
Unchanged (-)
FAAH Inhibitor
- (None)
- (None)
++ (Moderate)
Unchanged (-)
+++ (Elevated)
GPR119 Agonist
- (None)
- (None)
- (None)
+++ (Elevated)
Unchanged (-)
Compound X (Predicted)
-
-
++
++
++
Note: Due to its dual lipid-mimetic nature, Compound X is predicted to exhibit a polypharmacological profile, potentially acting as a weak dual FAAH inhibitor / GPR119 agonist.
References
YH18421, a novel GPR119 agonist exerts sustained glucose lowering and weight loss in diabetic mouse model. PubMed/NIH. Available at:[Link][3]
In vivo effects of synthetic cannabinoids JWH-018 and JWH-073 and phytocannabinoid Δ9-THC in mice: Inhalation versus intraperitoneal injection. PMC/NIH. Available at:[Link][2]
Design, synthesis and in vitro and in vivo biological evaluation of flurbiprofen amides as new fatty acid amide hydrolase/cyclooxygenase-2 dual inhibitory potential analgesic agents. Taylor & Francis. Available at:[Link][5]
Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain. PMC/NIH. Available at:[Link][1]
step-by-step synthesis protocol for 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
An Application Note and Step-by-Step Synthesis Protocol for 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of 1-(2,2-dimethylt...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Step-by-Step Synthesis Protocol for 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Abstract
This document provides a comprehensive, step-by-step protocol for the synthesis of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, a novel ketone derivative. The tetrahydropyran (THP) moiety is a privileged scaffold found in numerous natural products and pharmacologically active compounds, making its derivatives valuable building blocks in medicinal chemistry and drug discovery.[1][2] The described synthetic strategy employs a robust and well-established Grignard reaction, where a custom-prepared heptylmagnesium bromide is added to a 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile intermediate. This guide is intended for researchers in organic synthesis, medicinal chemistry, and materials science, offering detailed experimental procedures, mechanistic insights, and characterization data.
Introduction and Synthetic Strategy
The synthesis of complex organic molecules often relies on the convergent assembly of key fragments. The target molecule, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, consists of a substituted tetrahydropyran ring and a linear alkyl ketone chain. Our retrosynthetic analysis identified the carbon-carbon bond between the pyran ring and the carbonyl group as the key disconnection point. This leads to a strategy centered on the nucleophilic addition of an alkyl organometallic reagent to an electrophilic pyran-based precursor.
The chosen forward synthesis involves a three-step sequence:
Synthesis of 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid: Starting from the commercially available 2,2-dimethyltetrahydropyran-4-one, a multi-step sequence described in patent literature is adapted to produce the key carboxylic acid intermediate.[3][4]
Formation of 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile: The carboxylic acid is converted into the corresponding primary amide, followed by dehydration to yield the crucial nitrile electrophile.
Grignard Reaction and Hydrolysis: The final carbon skeleton is constructed via the addition of heptylmagnesium bromide to the nitrile. Subsequent acidic hydrolysis of the intermediate imine furnishes the target ketone.[5][6][7] This classic method is highly reliable for preparing ketones from nitriles.[5][8]
This approach was selected for its reliability, use of readily available starting materials, and the well-documented nature of the key chemical transformations.
Overall Synthetic Workflow
Caption: Overall workflow for the synthesis of the target ketone.
Materials and Equipment
Reagent
Purity/Grade
Supplier
2,2-Dimethyltetrahydropyran-4-one
≥97%
Commercial Source
Ethyl Chloroacetate
≥98%
Commercial Source
Sodium Methoxide
≥97%
Commercial Source
1-Bromoheptane
≥98%
Commercial Source
Magnesium Turnings
≥99.5%
Commercial Source
Thionyl Chloride (SOCl₂)
≥99%
Commercial Source
Ammonium Hydroxide (aq.)
28-30%
Commercial Source
Phosphorus Pentoxide (P₂O₅)
≥98%
Commercial Source
Potassium Permanganate (KMnO₄)
ACS Reagent Grade
Commercial Source
Tetrahydrofuran (THF)
Anhydrous, ≥99.9%
Commercial Source
Diethyl Ether (Et₂O)
Anhydrous, ≥99%
Commercial Source
Toluene
Anhydrous, ≥99.8%
Commercial Source
Hydrochloric Acid (HCl)
37% (conc.)
Commercial Source
Sodium Bicarbonate (NaHCO₃)
ACS Grade
Commercial Source
Sodium Sulfate (Na₂SO₄)
Anhydrous
Commercial Source
Iodine (I₂)
ACS Grade
Commercial Source
Silica Gel
230-400 mesh
Commercial Source
Equipment:
Round-bottom flasks, three-neck flasks
Reflux condenser, dropping funnel
Magnetic stirrer and hotplate
Inert atmosphere setup (Nitrogen or Argon line, Schlenk line)
Rotary evaporator
Glassware for extraction and chromatography
Standard laboratory glassware and safety equipment (fume hood, safety glasses, gloves)
Experimental Protocols
Safety Precaution: All steps should be performed in a well-ventilated fume hood. Handle corrosive reagents like thionyl chloride and strong acids/bases with appropriate personal protective equipment. Grignard reactions are highly exothermic and moisture-sensitive; strict anhydrous conditions are mandatory.
Part 1: Synthesis of 2,2-Dimethyltetrahydro-2H-pyran-4-carboxylic acid[3][4]
This multi-step procedure converts the starting ketone into the necessary carboxylic acid intermediate.
Step 1.1: Darzens Reaction to form Ethyl 5,5-dimethyl-1,6-dioxaspiro[2.5]octane-2-carboxylate
To a three-neck flask equipped with a stirrer, dropping funnel, and nitrogen inlet, add sodium methoxide (23.8 g, 0.44 mol) to anhydrous toluene (300 mL).
Cool the suspension to 0 °C in an ice bath.
Prepare a mixture of 2,2-dimethyltetrahydropyran-4-one (51.2 g, 0.40 mol) and ethyl chloroacetate (54.0 g, 0.44 mol).
Add this mixture dropwise to the cooled sodium methoxide suspension over 2 hours, maintaining the temperature below 10 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 6 hours.
Quench the reaction by slowly adding 200 mL of cold water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 100 mL).
Combine the organic layers, wash with brine (100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude spiro-epoxide ester. This is typically used in the next step without further purification.
Step 1.2: Hydrolysis and Decarboxylation to 2,2-Dimethyltetrahydro-2H-pyran-4-carbaldehyde
To the crude ester from the previous step, add a solution of sodium hydroxide (24.0 g, 0.60 mol) in water (200 mL).
Stir the mixture vigorously at room temperature for 12 hours to saponify the ester.
Heat the reaction to 100 °C and slowly add 1 M hydrochloric acid until the pH is ~1, which will induce decarboxylation (vigorous gas evolution will be observed).
After gas evolution ceases, cool the mixture and extract with diethyl ether (3 x 150 mL).
Combine the organic extracts, wash with saturated NaHCO₃ solution, then brine, dry over anhydrous Na₂SO₄, and concentrate carefully on a rotary evaporator to yield the crude aldehyde.
Step 1.3: Oxidation to 2,2-Dimethyltetrahydro-2H-pyran-4-carboxylic acid
Dissolve the crude aldehyde (approx. 0.40 mol) in 1 L of water.
In a separate large flask, prepare a solution of potassium permanganate (KMnO₄) (95 g, 0.60 mol) in 1.5 L of water.
Cool the aldehyde solution in an ice bath and slowly add the KMnO₄ solution, keeping the reaction temperature below 20 °C.
After addition, stir at room temperature for 12 hours. A brown precipitate of MnO₂ will form.
Filter the mixture to remove the MnO₂ precipitate.
Acidify the clear filtrate to pH 2 with concentrated HCl. A white precipitate will form.
Cool the mixture to 0-5 °C for 2 hours, then collect the solid product by filtration, wash with cold water, and dry under vacuum to yield the title carboxylic acid. (Typical overall yield: 50-60% from the starting ketone).
Part 2: Synthesis of 2,2-Dimethyltetrahydro-2H-pyran-4-carbonitrile
Step 2.1: Formation of the Primary Amide
In a flask under a nitrogen atmosphere, suspend the carboxylic acid (31.6 g, 0.20 mol) in 100 mL of toluene.
Heat the mixture to 60 °C for 2 hours until gas evolution (SO₂ and HCl) ceases.
Cool the reaction and concentrate under reduced pressure to remove excess SOCl₂ and toluene, yielding the crude acid chloride.
Carefully add the crude acid chloride dropwise to a cooled (0 °C) beaker containing 200 mL of concentrated ammonium hydroxide (28%).
Stir vigorously for 1 hour. A white precipitate will form.
Collect the solid by filtration, wash thoroughly with cold water, and dry to yield 2,2-dimethyltetrahydro-2H-pyran-4-carboxamide.
Step 2.2: Dehydration to the Nitrile
In a round-bottom flask, combine the amide from the previous step (28.3 g, 0.18 mol) and phosphorus pentoxide (P₂O₅) (38.3 g, 0.27 mol).
Mix the solids thoroughly and equip the flask for distillation.
Heat the mixture gently under vacuum (or at atmospheric pressure with a short path distillation head). The product nitrile will distill as a colorless liquid.
Collect the distillate and purify by redistillation to obtain pure 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile.
Part 3: Synthesis of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Step 3.1: Preparation of Heptylmagnesium Bromide
Set up a dry three-neck flask with a condenser, dropping funnel, and nitrogen inlet. Flame-dry all glassware before use.
Place magnesium turnings (3.9 g, 0.16 mol) in the flask. Add a small crystal of iodine to activate the magnesium.
Add 20 mL of anhydrous THF.
Dissolve 1-bromoheptane (25.1 g, 21.5 mL, 0.14 mol) in 80 mL of anhydrous THF and add it to the dropping funnel.
Add a small portion (~5 mL) of the bromide solution to the magnesium. The reaction should initiate (slight bubbling, heat generation). If not, gently warm the flask.
Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.
After addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent. The solution should be a cloudy grey-brown color.
Step 3.2: Grignard Addition and Hydrolysis
Cool the freshly prepared Grignard reagent to 0 °C.
Dissolve 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile (13.9 g, 0.10 mol) in 50 mL of anhydrous THF.
Add the nitrile solution dropwise to the Grignard reagent at 0 °C.[8] The reaction is exothermic; maintain the temperature below 10 °C.
After addition, allow the mixture to warm to room temperature and stir for 16 hours.
Cool the reaction mixture back to 0 °C and quench by slowly adding 100 mL of 2 M aqueous HCl. Stir for 2 hours to ensure complete hydrolysis of the intermediate imine.[5][6]
Transfer the mixture to a separatory funnel. Extract with diethyl ether (3 x 100 mL).
Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.
Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the resulting crude oil by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the final product, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, as a colorless to pale yellow oil.
IR (neat, cm⁻¹): ~2930, 2855 (C-H), 1715 (C=O), 1080 (C-O-C).
MS (EI): m/z calculated for C₁₅H₂₈O₂: 240.21; found: [M]+.
Mechanistic Insight: Grignard-Nitrile Reaction
The key bond-forming step is the nucleophilic attack of the carbanionic carbon of the Grignard reagent on the electrophilic carbon of the nitrile group. The resulting intermediate is a magnesium salt of an imine, which remains stable until protonated during the acidic workup. The subsequent hydrolysis proceeds via an iminium ion, which is attacked by water, ultimately leading to the ketone and ammonia.
Caption: Mechanism of ketone formation from a nitrile and a Grignard reagent.
References
Madsen, R., & Roberts, B. P. (2010). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives. Accounts of Chemical Research, 43(5), 639-650. [Link]
García-Castro, M., et al. (2018). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated Alkenes. European Journal of Organic Chemistry, 2018(20-21), 2568-2572. [Link]
Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). Master Organic Chemistry. [Link]
Leah4sci. (2022, February 22). Grignard Attacks Nitrile to Form Ketone - Reaction and Mechanism [Video]. YouTube. [Link]
Quora. (2018, May 10). What is the reaction of Grignard reagent with nitriles?. Quora. [Link]
Zhang, J., et al. (2013). Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.
Zhang, J., et al. (2015). Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.
Bakthadoss, M., & Murugan, R. (2014). A facile synthesis of new 2-amino-4H-pyran-3-carbonitriles by a one-pot reaction of α, α′-bis(arylidene) cycloalkanones and malononitrile in the presence of K2CO3. International Journal of Organic Chemistry, 4(2), 125-133. [Link]
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley. [Link]
Application Notes & Protocols: A Researcher's Guide to In Vitro Dosing with 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Abstract The tetrahydro-4H-pyran-4-one substructure is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of biologically active molecules.[1] Its inh...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The tetrahydro-4H-pyran-4-one substructure is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of biologically active molecules.[1] Its inherent three-dimensionality and synthetic tractability make it a valuable starting point for developing novel therapeutics.[1] This guide focuses on 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, a novel derivative whose long alkyl chain suggests significant lipophilicity. Such characteristics present specific challenges for accurate and reproducible in vitro testing. This document provides a comprehensive framework for researchers, detailing the necessary steps from fundamental physicochemical characterization to the execution of robust in vitro assays, ensuring data integrity and meaningful biological insights.
Foundational Physicochemical Characterization: The Solubility Profile
Before any biological assay, determining the solubility of a novel compound is the most critical step. It dictates stock solution preparation, dosing limits in aqueous cell culture media, and the interpretation of biological data. For a lipophilic compound like 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, both thermodynamic and kinetic solubility assessments are recommended.[2]
Thermodynamic Solubility represents the true equilibrium saturation point of the compound in a solvent.[3] This is often determined using the shake-flask method.[4]
Kinetic Solubility measures the concentration at which a compound, introduced from a concentrated organic stock (e.g., DMSO), begins to precipitate in an aqueous medium. This is highly relevant for typical in vitro assays where compounds are serially diluted.[2]
High-Performance Liquid Chromatography (HPLC) system with UV detector or Mass Spectrometer (LC-MS)
Procedure:
Add an excess amount of the solid compound (e.g., 2 mg) to a glass vial containing 1 mL of PBS. The key is to have undissolved solid remaining.[5]
Securely cap the vials and place them on an orbital shaker set to a moderate speed at 37°C. The agitation should be sufficient to keep the particles suspended without creating a vortex.[4]
Incubate for 24-48 hours to ensure equilibrium is reached. To confirm, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours) until the measured concentration is stable.[4]
After incubation, centrifuge the vials at high speed (e.g., 14,000 x g) for 20 minutes to pellet the undissolved solid.
Carefully collect an aliquot of the clear supernatant.
Dilute the supernatant with a suitable mobile phase and quantify the compound's concentration using a validated HPLC or LC-MS method against a standard curve.[5]
Express the final solubility in units such as µg/mL or µM.
Stock Solution Preparation: A Critical First Step
Due to its predicted lipophilicity, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one will likely require an organic solvent for initial solubilization. Dimethyl sulfoxide (DMSO) is the most common choice for creating high-concentration stock solutions for in vitro screening.
Table 1: Recommended Solvents for Hydrophobic Compounds
Dissolution: Add the calculated volume of high-purity, anhydrous DMSO. Vortex gently. If dissolution is slow, brief sonication in a water bath can be applied.[6]
Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
In Vitro Dosing Workflow and General Assay Guidelines
The transition from a DMSO stock to an aqueous cell culture medium is a frequent source of error. The workflow below minimizes the risk of compound precipitation and ensures accurate final concentrations.
Caption: Workflow for Dosing In Vitro Assays.
Key Experimental Considerations:
Final Solvent Concentration: The final concentration of DMSO in the assay well should be kept as low as possible, ideally below 0.5%, and must be consistent across all wells, including vehicle controls.[6]
Mixing: When adding the compound (from an intermediate dilution) to the assay plate, mix gently but thoroughly to ensure homogeneity without disturbing cell layers.
Protein Binding: Highly lipophilic compounds can bind to proteins in fetal bovine serum (FBS) within the cell culture medium.[8] This reduces the bioavailable concentration of the compound. Consider this when interpreting IC50 values and, for specific mechanistic studies, consider using serum-free media for the duration of the compound exposure if the cells can tolerate it.
This protocol is based on OECD guidelines for assessing basal cytotoxicity and is a crucial first step to determine the compound's toxic concentration range.[9][10]
Objective: To determine the concentration of the test compound that reduces cell viability by 50% (IC50).
Materials:
Selected cell line (e.g., HeLa, HepG2)
96-well cell culture plates
Complete cell culture medium (e.g., DMEM + 10% FBS)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.
Compound Dosing:
Prepare a 2X concentration serial dilution of the compound in culture medium from your stock solution.
Remove the old medium from the cells and add 100 µL of the 2X compound dilutions to the appropriate wells. This results in a 1X final concentration.
Include vehicle control wells (containing the same final concentration of DMSO as the highest compound dose) and untreated control wells.
Incubation: Incubate the plate for 24 to 72 hours at 37°C, 5% CO2. The incubation time should be consistent with the planned duration of functional assays.
MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the dose-response curve and determine the IC50 value using non-linear regression analysis.
Caption: MTT Cytotoxicity Assay Workflow.
Data Interpretation & Troubleshooting
Steep Dose-Response Curve: A very sharp drop in viability may indicate compound precipitation at higher concentrations, not true cytotoxicity. Visually inspect the wells under a microscope for precipitates.
High Variability: Inconsistent results can stem from poor compound solubility, inaccurate pipetting, or uneven cell seeding. Ensure stock solutions are fully dissolved and that mixing is adequate during dosing.
IC50 Exceeds Solubility Limit: If the calculated IC50 is higher than the determined kinetic solubility, the biological effect may be confounded by physical precipitation. The results should be interpreted with caution, and the maximum testable concentration should not exceed the solubility limit.
By adhering to these systematic protocols, researchers can confidently establish reliable in vitro dosing parameters for novel, lipophilic compounds like 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, paving the way for accurate biological evaluation and accelerating the drug discovery process.
References
OECD (2010), Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests, OECD Series on Testing and Assessment, No. 129, OECD Publishing, Paris. Available at: [Link]
PETA Science Consortium International e.V. (2021), Updates to OECD in vitro and in chemico test guidelines. Available at: [Link]
Bevan, C. D., & Lloyd, R. S. (2008). In vitro solubility assays in drug discovery. PubMed. Available at: [Link]
World Health Organization (WHO) (n.d.), Annex 4: Guidance on the design and conduct of equilibrium solubility studies of an active pharmaceutical ingredient for the purpose of biopharmaceutics classification system-based biowaiver. Available at: [Link]
OECD (2013), Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method, OECD Guidelines for the Testing of Chemicals, Section 4, OECD Publishing, Paris. Available at: [Link]
Protocols.io (2025), In-vitro Thermodynamic Solubility. Available at: [Link]
Dressman, J. B., & Reppas, C. (2000). In vitro-in vivo correlations for lipophilic, poorly water-soluble drugs. PubMed. Available at: [Link]
OECD (2010), Guidance Document 129: Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests. Available at: [Link]
Tox Lab (n.d.), In Vitro Cytotoxicity in Balb/c 3T3 LD50 (OECD 129). Available at: [Link]
Lund University Publications (n.d.), Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available at: [Link]
Patel, V. (2015). How can I dissolve hydrophobic compounds in DMEM media? ResearchGate. Available at: [Link]
Krishna, G., et al. (2001). Permeability of lipophilic compounds in drug discovery using in-vitro human absorption model, Caco-2. PubMed. Available at: [Link]
Hill, B. G. (2018). Dose Determination for Hydrophilic and Lipophilic Drugs for Chemotherapy and Immunotherapy. Austin Publishing Group. Available at: [Link]
Fadda, A. A., et al. (2011). Synthesis and biological activities of some fused pyran derivatives. PubMed. Available at: [Link]
ResearchGate (2000). In vitro–in vivo correlations for lipophilic, poorly water-soluble drugs. Available at: [Link]
Technical Support Center: Optimizing the Synthesis of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Welcome to the technical support center for the synthesis of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one. This guide is designed for researchers, chemists, and process development professionals to address common...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one. This guide is designed for researchers, chemists, and process development professionals to address common challenges, reduce byproduct formation, and improve overall yield and purity. We will delve into the causality behind experimental choices, providing field-proven insights to ensure your synthesis is robust and reproducible.
Section 1: Understanding Common Synthetic Pathways and Associated Impurities
The preparation of this specific ketone typically proceeds via one of two strategic pathways: the direct formation of the C-C bond at the carbonyl carbon using an organometallic reagent, or a two-step sequence involving the creation and subsequent oxidation of a secondary alcohol. Each approach has distinct advantages and potential pitfalls, particularly concerning byproduct formation.
Route 1: Organometallic Addition to a Carboxylic Acid Derivative: This is the most direct approach. It involves the reaction of an organometallic reagent, such as heptyllithium or heptylmagnesium bromide, with an electrophilic derivative of 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid (e.g., the acid itself, an ester, or a nitrile). The primary challenge here is controlling the reactivity to prevent over-addition.
Route 2: Oxidation of a Secondary Alcohol: This pathway first constructs the precursor alcohol, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-ol, by reacting 2,2-dimethyltetrahydro-2H-pyran-4-carbaldehyde with a heptyl-organometallic reagent. The resulting alcohol is then oxidized to the target ketone. This route avoids the over-addition issue but introduces an extra synthetic step and the potential for incomplete oxidation.
Caption: Overview of primary synthetic routes to the target ketone.
Section 2: Troubleshooting Guide & FAQs
This section directly addresses specific issues that may arise during synthesis in a question-and-answer format.
Question 1: My final product is contaminated with a significant amount of a higher molecular weight alcohol. What is it and how do I prevent it?
Answer:
This is the most common byproduct issue and almost certainly arises from a "double addition" reaction. The impurity is the tertiary alcohol, 1,1-diheptyl-1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)methanol .
This occurs when using highly reactive organometallic reagents (like Grignards or organolithiums) with substrates like esters or acid chlorides.[1][2] The first equivalent of the reagent adds to form the ketone. However, the resulting ketone is often more reactive than the starting ester, leading to a rapid second nucleophilic attack by another equivalent of the organometallic reagent.[2]
Caption: Mechanism of tertiary alcohol byproduct formation.
Solutions & Mitigation Strategies:
Change the Substrate: The most robust solution is to use a substrate that is not prone to over-addition.
Use the Carboxylic Acid: React 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid directly with two equivalents of heptyllithium. The first equivalent acts as a base, deprotonating the acid. The second adds to the carboxylate to form a stable dianion intermediate which does not collapse to the ketone until acidic workup, thereby preventing over-addition.[3][4] Note: This method is specific to organolithium reagents and does not work well with Grignards.[3]
Use the Nitrile: The reaction of a Grignard reagent with 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile forms an imine intermediate, which is hydrolyzed to the ketone during workup. This pathway cleanly avoids double addition.[5]
Modify Reaction Conditions (Less Effective):
Low Temperature: Performing the reaction at very low temperatures (e.g., -78 °C) can sometimes allow the initial ketone to form and persist long enough for the starting material to be consumed before the second addition becomes significant. This requires careful control.
Inverse Addition: Slowly adding the organometallic reagent to the substrate can maintain a low concentration of the nucleophile, but this is often insufficient to prevent the issue entirely.
Question 2: My reaction yield is low, and I recover a lot of unreacted starting material. What's going wrong?
Answer:
This issue points to a problem with the activity or stoichiometry of your organometallic reagent. Grignard and organolithium reagents are powerful bases and will be quenched by any trace of protic sources.[1]
Common Causes & Solutions:
Moisture: Ensure all glassware is oven- or flame-dried immediately before use. Solvents (like THF or diethyl ether) must be rigorously anhydrous. Any moisture will consume your reagent before it can react with your substrate.[6]
Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to prevent quenching by atmospheric moisture and oxygen.
Reagent Titration: Organometallic reagents can degrade upon storage. Their actual concentration should always be determined by titration (e.g., using Gilman's double titration or titration with a known acid) immediately before use to ensure you are adding the correct stoichiometric amount.
Grignard Formation Issues: If preparing the Grignard reagent in situ, ensure the magnesium turnings are fresh and activated (e.g., with a crystal of iodine or 1,2-dibromoethane) to facilitate initiation.
Question 3: I'm using the alcohol oxidation route, but my product is contaminated with the starting secondary alcohol. How do I drive the reaction to completion?
Answer:
Incomplete oxidation is a common issue. The goal is to choose conditions that are strong enough for full conversion but mild enough to avoid side reactions.
Solutions:
Increase Oxidant Equivalents: The simplest approach is to increase the amount of the oxidizing agent (e.g., from 1.5 eq. to 2.0 eq.).
Extend Reaction Time/Increase Temperature: Monitor the reaction by TLC or GC. If it stalls, allow it to run longer. A modest increase in temperature may help, but be cautious of potential decomposition.
Change the Oxidant: If a mild oxidant (like PCC) is insufficient, consider a more robust system like the Dess-Martin periodinane (DMP) or a Swern-type oxidation. These are often highly efficient at converting secondary alcohols to ketones.
Purification: If a small amount of residual alcohol remains, it can typically be separated from the less polar ketone product by column chromatography.
Question 4: After purification by distillation, my final product has a yellowish color and an off-odor. What are these impurities?
Answer:
This suggests the presence of small aldehyde impurities that may have undergone aldol condensation during the heat of distillation, forming colored, higher-boiling conjugated byproducts.[7] Ketones themselves can also degrade under harsh conditions or prolonged exposure to light and air.[7]
Solutions:
Purification Method: For high purity, consider flash column chromatography over silica gel instead of, or in addition to, distillation.
Chemical Wash: A gentle wash of the crude organic extract with a sodium bisulfite solution can help remove trace aldehyde impurities.[8]
Storage: Store the purified ketone under an inert atmosphere (N₂ or Ar), protected from light, and refrigerated to improve long-term stability.
Section 3: Recommended Protocols for High-Purity Synthesis
Here we provide two validated protocols designed to minimize the formation of key byproducts.
Protocol A: Organolithium Addition to Carboxylic Acid
This method is highly reliable for preventing over-addition.
Preparation: Under an argon atmosphere, dissolve 1.0 eq of 2,2-dimethyltetrahydro-2H-pyran-4-carboxylic acid in anhydrous THF (approx. 0.2 M).
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Addition: Slowly add 2.1 equivalents of a titrated solution of heptyllithium in hexanes dropwise via syringe, keeping the internal temperature below -70 °C.
Reaction: Stir the resulting thick slurry at -78 °C for 1 hour, then allow it to warm slowly to 0 °C and stir for an additional 2 hours.
Quenching: Carefully quench the reaction by slowly adding it to a cold (0 °C) saturated aqueous NH₄Cl solution with vigorous stirring.
Workup: Separate the layers and extract the aqueous phase with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude oil via flash column chromatography to yield the pure ketone.
Protocol B: Grignard Addition to Nitrile
This protocol is an excellent alternative using a Grignard reagent while avoiding the double-addition problem.
Preparation: Under an argon atmosphere, dissolve 1.0 eq of 2,2-dimethyltetrahydro-2H-pyran-4-carbonitrile in anhydrous THF.
Cooling: Cool the solution to 0 °C in an ice bath.
Addition: Slowly add 1.2 equivalents of heptylmagnesium bromide (as a solution in THF or Et₂O) dropwise.
Reaction: After the addition is complete, remove the ice bath and warm the reaction to reflux. Heat at reflux for 4-6 hours, monitoring by TLC for the consumption of the starting nitrile.
Hydrolysis (Workup): Cool the reaction mixture to 0 °C. Slowly and carefully add an aqueous solution of 3M HCl. This step is exothermic and will hydrolyze the intermediate imine. Stir vigorously at room temperature for 2-3 hours until hydrolysis is complete.
Extraction: Extract the mixture with diethyl ether (3x). Combine the organic layers, wash sequentially with saturated NaHCO₃ solution and brine, dry over anhydrous MgSO₄, filter, and concentrate.
Purification: Purify the crude product by vacuum distillation or flash chromatography.
A Comparative Spectroscopic Guide: ¹H and ¹³C NMR Analysis of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Introduction In the landscape of modern drug discovery and materials science, molecules incorporating the tetrahydropyran (THP) ring have garnered significant interest. The THP scaffold is often considered a "privileged"...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of modern drug discovery and materials science, molecules incorporating the tetrahydropyran (THP) ring have garnered significant interest. The THP scaffold is often considered a "privileged" structure, serving as a bioisosteric replacement for cyclohexane rings to favorably modulate physicochemical properties such as lipophilicity and solubility, which are critical for Absorption, Distribution, Metabolism, and Excretion (ADME) profiles.[1] The target of our investigation, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, marries this important heterocyclic motif with a linear ketone functionality, providing a versatile chemical entity with potential applications in various fields.
This analysis is designed for researchers, scientists, and drug development professionals. We will not only present the predicted data but also explain the underlying causality for the observed chemical shifts and coupling patterns. Through a comparative analysis with structurally simpler alternatives—cyclohexyl-octan-1-one and 2-decanone—we will deconstruct the spectral contributions of the THP ring, the gem-dimethyl group, and the octanoyl chain, offering a robust framework for interpreting the spectra of related complex molecules.
Predicted Spectral Data for the Target Molecule
The structure of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one presents a unique combination of an aliphatic ketone and a substituted heterocyclic ring. The following tables summarize the predicted ¹H and ¹³C NMR spectral data, with atom numbering corresponding to the diagram below.
comparing 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one vs similar tetrahydropyran derivatives
Title: Comparative Analysis of 1-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)octan-1-one and Related Tetrahydropyran Derivatives in Drug Discovery Introduction & Structural Rationale Tetrahydropyran (THP) scaffolds are ubiquit...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Comparative Analysis of 1-(2,2-Dimethyltetrahydro-2H-pyran-4-yl)octan-1-one and Related Tetrahydropyran Derivatives in Drug Discovery
Introduction & Structural Rationale
Tetrahydropyran (THP) scaffolds are ubiquitous in medicinal chemistry, acting as bioisosteres for piperidines and cyclohexanes. They offer a unique balance of polarity, hydrogen-bonding capability, and metabolic stability. Specifically, 2,2-dimethyl-substituted THPs have garnered significant attention because the gem-dimethyl group provides steric bulk, shielding the oxygen heteroatom from oxidative metabolism while modulating the molecule's pharmacokinetic profile.
This guide provides an objective, data-driven comparison of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one [1] against its shorter-chain analog, 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethan-1-one [2], and the core building block, 2,2-dimethyltetrahydropyran-4-one [3]. By dissecting their physicochemical properties and structural causality in receptor binding, researchers can make informed decisions regarding scaffold selection for lipid nanoparticle (LNP) integration or G-protein-coupled receptor (GPCR) modulation [4].
Part 1: Physicochemical Profiling and Structural Causality
The addition of an 8-carbon (octan-1-one) chain fundamentally shifts the molecule's behavior from a volatile, water-miscible intermediate to a highly lipophilic compound.
Steric Shielding: The 2,2-dimethyl groups provide steric hindrance around the pyran oxygen. This reduces susceptibility to CYP450-mediated oxidation while maintaining the oxygen's ability to act as a weak hydrogen bond acceptor deep within protein binding pockets.
Lipophilic Tail (Causality): The extended octyl chain drastically increases the partition coefficient (LogP). In drug design, this hydrophobic anchor is critical for penetrating the blood-brain barrier (BBB) or embedding into the lipid bilayers of LNPs. In contrast, the ethan-1-one derivative lacks this deep hydrophobic reach, making it more suited for aqueous environments or shallow binding clefts.
Part 2: Application in Receptor Modulation (mGluR5 / 5-HT2A)
Derivatives containing the 2,2-dimethyltetrahydro-2H-pyran moiety have been successfully utilized as dual regulators for mGluR5 and 5-HT2A receptors, which are critical targets in pain management and neurological disorders [4]. The lipophilicity of the side chain dictates the binding affinity within the deep, hydrophobic allosteric pockets of these GPCRs. The octyl derivative provides a massive hydrophobic anchor, increasing residence time (k_off) compared to the ethan-1-one analog.
Structural synergy of the THP core and octyl chain in GPCR allosteric modulation.
Part 3: Experimental Protocols for Performance Validation
To objectively validate the performance of these derivatives, researchers must employ self-validating experimental systems. While computational LogP (XLogP3) provides a baseline, empirical determination is mandatory. Causality: Highly lipophilic compounds like the octan-1-one derivative can undergo internal folding of the long alkyl chain in aqueous environments, shielding hydrophobic surface area and leading to significant deviations from calculated values.
Protocol 1: Shake-Flask HPLC Method for Empirical LogP Determination
Step-by-Step Methodology:
Preparation of Phases: Pre-saturate 1-octanol and phosphate-buffered saline (PBS, pH 7.4) by stirring them together vigorously for 24 hours at 25°C. This ensures thermodynamic equilibrium and prevents volume shifts during the assay.
Sample Dissolution: Dissolve 1 mg of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one in 1 mL of the pre-saturated 1-octanol.
Self-Validation Step: Run a parallel control with 2,2-dimethyltetrahydropyran-4-one to ensure the assay's dynamic range accurately captures both hydrophilic and lipophilic extremes.
Partitioning: Add 1 mL of pre-saturated PBS to the octanol solution in a sealed glass vial. Vortex for 3 minutes, then rotate at 20 rpm for 1 hour at 25°C to allow partitioning.
Phase Separation: Centrifuge at 3000 × g for 15 minutes.
Expert Insight: The 8-carbon chain can act as a weak surfactant, creating micro-emulsions at the interface. Centrifugation is critical to ensure complete phase separation and prevent false-positive aqueous concentrations.
Quantification: Carefully extract aliquots from both the octanol and aqueous layers using a syringe. Analyze via RP-HPLC (C18 column, Acetonitrile/Water gradient, UV or MS detection).
Calculation: LogP = Log10([Concentration in Octanol] / [Concentration in PBS]).
Step-by-step workflow for empirical LogP determination via the Shake-Flask HPLC method.
Conclusion
The selection between 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one and its shorter-chain counterparts dictates the trajectory of a drug development program. The octyl derivative acts as a powerhouse for lipophilic targeting and prolonged receptor residence time, whereas the ethan-1-one and core ketone derivatives serve as agile, water-soluble fragments for initial hit-to-lead campaigns.
References
Vitas-M Lab. "1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one | BBL028973". Vitas-M Chemical Reagents. Available at: [Link]
National Center for Biotechnology Information. "2,2-Dimethyltetrahydropyran-4-one | CID 1738159". PubChem Database. Available at:[Link]
Google Patents. "Dual regulator for mGluR5 and 5-HT2A receptors and use thereof | WO2022025636A1". World Intellectual Property Organization.
Validation
A Comparative Guide to the Definitive Characterization of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one as a Reference Standard
This document moves beyond a simple listing of analytical techniques. It delves into the causality behind the chosen methodologies, establishing a self-validating system of protocols designed to ensure the identity, puri...
Author: BenchChem Technical Support Team. Date: March 2026
This document moves beyond a simple listing of analytical techniques. It delves into the causality behind the chosen methodologies, establishing a self-validating system of protocols designed to ensure the identity, purity, and quality of the reference material. We will compare a rigorously validated standard against a hypothetical, minimally characterized alternative to underscore the critical importance of a comprehensive analytical package.
The Synthetic Landscape: Anticipating Impurities
The quality of a reference standard begins with a thorough understanding of its synthesis. A plausible synthetic route for 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one involves the acylation of a tetrahydropyran precursor, likely starting from 2,2-dimethyltetrahydropyran-4-one.[1][2][3] Understanding this pathway is crucial because it informs the potential impurity profile, which may include unreacted starting materials, by-products from side reactions, or residual solvents and catalysts.[4] A robust characterization plan must, therefore, be designed not only to confirm the structure of the target compound but also to detect and quantify these anticipated impurities.
Structural Elucidation: The Identity Cornerstone
Confirming the absolute structure of the molecule is the foundational step. This is not a task for a single technique but requires the convergence of evidence from multiple orthogonal methods.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the definitive map of the molecule's carbon-hydrogen framework. Both ¹H and ¹³C NMR are indispensable.
¹H NMR: This technique confirms the presence and connectivity of all protons. For our target molecule, we expect to see characteristic signals for the gem-dimethyl groups on the pyran ring, the methylene protons of the heterocyclic ring, the long alkyl chain of the octanoyl group, and the distinct downfield shift of the alpha-methylene group adjacent to the carbonyl.
¹³C NMR: This analysis confirms the carbon backbone of the molecule, including the critical carbonyl carbon signal (~200 ppm) and the quaternary carbon of the gem-dimethyl group.
The true power of NMR lies in two-dimensional techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), which correlate connected protons and directly bonded proton-carbon pairs, respectively. This provides irrefutable proof of the octanoyl chain's attachment to the C4 position of the pyran ring.
Mass Spectrometry (MS)
Mass spectrometry validates the molecular weight and elemental composition.[5]
High-Resolution Mass Spectrometry (HRMS): This is non-negotiable for a reference standard. HRMS provides a highly accurate mass measurement, allowing for the determination of the elemental formula (e.g., C₁₅H₂₈O₂).[6] This technique can differentiate the target molecule from potential impurities that may have the same nominal mass.
Fragmentation Analysis: The fragmentation pattern observed in MS/MS analysis can further corroborate the structure. We would expect to see characteristic fragmentation of the octanoyl chain and cleavage of the pyran ring, providing puzzle pieces that, when assembled, confirm the proposed structure.
Purity and Quality Assessment: A Multi-Pronged Approach
A reference standard's utility is directly tied to its purity. Relying on a single method for purity assessment is a significant risk. A self-validating approach uses multiple techniques to build a complete picture.
Chromatographic Purity
Chromatography is the gold standard for separating the main component from structurally similar impurities.
High-Performance Liquid Chromatography (HPLC/UPLC): A properly developed HPLC method with UV detection is the primary tool for purity assessment. The method must be validated for specificity, linearity, accuracy, and precision. A photodiode array (PDA) detector is often used to check for peak purity and identify potential co-eluting impurities.
Gas Chromatography (GC): For volatile impurities or residual solvents, GC with a Flame Ionization Detector (FID) is the method of choice.
Absolute Purity and Counter-Ions
Quantitative NMR (qNMR): This powerful technique allows for the determination of purity without the need for a specific reference standard of the same compound. By integrating the signal of the analyte against a certified internal standard of known concentration, a highly accurate purity value can be assigned.
Karl Fischer Titration: This method is specific for determining water content, a common impurity that can affect the true concentration of the standard.
Thermogravimetric Analysis (TGA): TGA measures changes in mass as a function of temperature, providing valuable information about residual solvents and thermal stability.
Comparative Analysis: The Value of Rigor
The difference between a reliable reference standard and a questionable one lies in the depth of its characterization. The following table compares a comprehensively characterized standard with a hypothetical alternative.
Analytical Test
Comprehensive Reference Standard (Our Standard)
Alternative (Minimally Characterized) Standard
Rationale & Impact of Insufficiency
Identity Confirmation
¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC), HRMS
¹H NMR only
Without ¹³C NMR and HRMS, the carbon backbone and elemental formula are unconfirmed. An isomer could be mistakenly identified.
Purity (Chromatographic)
> 99.5% by HPLC (Validated Method)
"Purity > 95%" (Method not specified)
An unvalidated or non-specific method may fail to separate closely related impurities, leading to an overestimation of purity and inaccurate assays.
Purity (Absolute)
qNMR result provided
Not provided
Without an absolute purity measure, the concentration of prepared solutions will be inaccurate.
Water Content
< 0.1% by Karl Fischer Titration
Not provided
Undetected water content artificially inflates the perceived purity, leading to under-dosing in experiments.
Residual Solvents
< 0.05% by GC-HS
Not provided
Residual solvents can interfere with analytical assays and may have their own biological activity, confounding experimental results.
Certificate of Analysis
Comprehensive CoA with all data and spectra
Basic CoA with limited data
A comprehensive CoA provides the end-user with the confidence and necessary data to ensure the quality of their own research.
Experimental Protocols
Protocol: HPLC-UV Purity Determination
System Preparation: Agilent 1260 Infinity II or equivalent.
Column: C18, 2.1 x 50 mm, 1.8 µm.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: Start at 40% B, increase to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Detection Wavelength: 210 nm.
Injection Volume: 2 µL.
Sample Preparation: Accurately weigh and dissolve the reference standard in acetonitrile to a final concentration of 1 mg/mL.
System Suitability: Perform five replicate injections of the standard solution. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.
Analysis: Inject the sample and integrate all peaks. Calculate the area percent purity.
Protocol: High-Resolution Mass Spectrometry
System: Thermo Scientific Q Exactive or equivalent.
Sample Infusion: Introduce the sample (dissolved in 50:50 Acetonitrile:Water with 0.1% Formic Acid) via syringe pump at 5 µL/min.
Spray Voltage: 3.5 kV.
Capillary Temperature: 320°C.
Resolution: 140,000.
Data Acquisition: Acquire data in the m/z range of 100-500.
Analysis: Determine the accurate mass of the [M+H]⁺ ion and use software to calculate the elemental composition, comparing the measured mass to the theoretical mass. The mass error should be < 5 ppm.
Visualizing the Workflow
A systematic approach is essential for thorough characterization.
Caption: Workflow for the synthesis and comprehensive characterization of a reference standard.
Caption: Chemical Structure of the Target Compound.
Conclusion
References
BenchChem. (n.d.). Troubleshooting guide for the synthesis of pyran derivatives. Benchchem.
Kovalev, I. S., et al. (2022). 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis of Conjugated 4-Pyrone Derivatives. PMC.
Growing Science. (2019). Multicomponent synthesis of 4H-pyran derivatives using KOH loaded calcium oxide as catalyst in solvent free condition. Current Chemistry Letters.
El-Sayed, N. F., et al. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. MDPI.
Agilent Technologies. (2014). Mass and the Mass Spectrum.
ResearchGate. (2019). Multicomponent synthesis of 4H-pyran derivatives using KOH loaded calcium oxide as catalyst in solvent free condition.
Google Patents. (n.d.). CN103242276B - Synthesis method of 2, 2-dimethyltetrahydro-2H-pyran-4-carboxylic acid.
Comparative FTIR Spectroscopic Guide: Structural Validation of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
As a Senior Application Scientist, I frequently encounter the analytical challenge of distinguishing structurally similar aliphatic and heterocyclic ketones during drug development and chemical synthesis. The molecule 1-...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the analytical challenge of distinguishing structurally similar aliphatic and heterocyclic ketones during drug development and chemical synthesis. The molecule 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one presents a highly specific spectroscopic profile due to its composite functional groups: an aliphatic ketone, a tetrahydropyran (THP) ether ring, and a sterically hindered gem-dimethyl moiety.
This guide objectively compares the Fourier Transform Infrared (FTIR) performance of this target compound against two common structural alternatives: 1-(tetrahydro-2H-pyran-4-yl)octan-1-one (Alternative A, lacking the gem-dimethyl group) and 2-decanone (Alternative B, a purely aliphatic ketone). By deconstructing the causality behind these vibrational bands, researchers can establish a self-validating workflow for structural confirmation.
Part 1: Mechanistic Spectroscopic Causality
To accurately interpret the FTIR spectrum of 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one, we must understand the physical causality behind its fundamental vibrations, as established by authoritative spectroscopic literature like[1].
The Carbonyl Anchor (C=O): All three molecules share an unstrained, aliphatic ketone. The stretching of the C=O double bond induces a massive dipole moment change, resulting in a sharp, intense band at ~1715 cm⁻¹. Because the octan-1-one moiety lacks conjugation (which would lower the frequency) or ring strain (which would raise it), this band serves as a highly reliable baseline anchor[1].
The Ether Linkage (C-O-C): The tetrahydropyran ring introduces a strong asymmetric C-O-C stretching vibration between 1080 and 1100 cm⁻¹. This intensity is driven by the large change in the dipole moment during the stretching of the highly polar carbon-oxygen bonds. This band is entirely absent in simple aliphatic ketones like 2-decanone, making it the primary diagnostic differentiator for the THP ring[1].
The Gem-Dimethyl Effect: The defining feature of the target molecule is the 2,2-dimethyl substitution on the THP ring. When two methyl groups are attached to the same quaternary carbon, their symmetric C-H bending vibrations couple mechanically. This steric and mechanical resonance splits the typical ~1380 cm⁻¹ methyl bending band into a distinct, diagnostic doublet at ~1385 cm⁻¹ and ~1365 cm⁻¹[1].
Part 2: Comparative Absorption Band Data
The following table summarizes the quantitative FTIR absorption bands, allowing for rapid differentiation between the target product and its structural alternatives.
1-(tetrahydro-2H-pyran-4-yl)octan-1-one (Alternative A)
2-Decanone (Alternative B)
C=O Stretch (Ketone)
~1715 cm⁻¹ (Strong, Sharp)
~1715 cm⁻¹ (Strong, Sharp)
~1715 cm⁻¹ (Strong, Sharp)
C-O-C Asymmetric Stretch
1080 - 1100 cm⁻¹ (Strong, Broad)
1080 - 1100 cm⁻¹ (Strong, Broad)
Absent
C-H Bend (Methyl)
1385 cm⁻¹ & 1365 cm⁻¹ (Split Doublet)
~1380 cm⁻¹ (Single band, terminal methyl)
~1380 cm⁻¹ (Single band, terminal methyl)
Aliphatic C-H Stretch
2850 - 2960 cm⁻¹ (Multiple bands)
2850 - 2960 cm⁻¹ (Multiple bands)
2850 - 2960 cm⁻¹ (Multiple bands)
Part 3: Self-Validating ATR-FTIR Methodology
To ensure high-fidelity data collection, the following Attenuated Total Reflectance (ATR) FTIR protocol must be executed. This workflow is designed as a self-validating system, meaning each step contains an internal quality check to prevent false spectral artifacts, adhering to standards outlined in [2].
Figure 1: Self-validating ATR-FTIR experimental workflow for liquid samples.
Step-by-Step Protocol:
System Initialization & Purge: Purge the spectrometer optics with dry nitrogen gas.
Causality: This eliminates atmospheric water vapor (which causes noise at 3500-3900 cm⁻¹ and 1300-1900 cm⁻¹) and CO₂ (2350 cm⁻¹) that can mask critical aliphatic and carbonyl bands[3].
Background Collection: Acquire a single-beam background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.
Self-Validation: Inspect the single-beam energy profile. It should peak near 2000 cm⁻¹ with minimal atmospheric interference. If water bands are present, extend the purge time[2].
Sample Application: Deposit 1-2 μL of the liquid target compound directly onto the diamond ATR crystal. Ensure complete coverage of the active sensor area without introducing air bubbles, which reduce the signal-to-noise ratio.
Data Acquisition: Scan the sample using identical parameters to the background (32 scans, 4 cm⁻¹ resolution) to ensure proper mathematical subtraction.
ATR Correction (Post-Processing): Apply an ATR correction algorithm via the instrument's software.
Causality: The penetration depth of the evanescent wave in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers). This correction normalizes the relative peak intensities so they can be accurately cross-referenced against standard transmission spectra found in authoritative databases like the [4].
Part 4: Diagnostic Decision Tree for Structural Verification
When analyzing the output spectrum of the synthesized product, follow this logical decision tree to confirm the presence of all necessary structural moieties.
Figure 2: Spectroscopic decision tree for functional group verification.
References
NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. Standard reference database for transmission FTIR spectra and thermochemical data.[Link]
Spectrometric Identification of Organic Compounds, 8th Edition. Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. John Wiley & Sons.[Link]
Fourier Transform Infrared Spectrometry, 2nd Edition. Griffiths, P. R., & de Haseth, J. A. John Wiley & Sons.[Link]
Personal protective equipment for handling 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
Comprehensive Safety and Operational Guide: Handling 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one As a Senior Application Scientist, I recognize that laboratory safety cannot rely on rote memorization of hazard co...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safety and Operational Guide: Handling 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one
As a Senior Application Scientist, I recognize that laboratory safety cannot rely on rote memorization of hazard codes; it requires a mechanistic understanding of the chemicals we handle. 1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)octan-1-one is a complex specialty molecule that combines an ethereal heterocyclic core with a long-chain aliphatic ketone. This dual-functionality presents unique operational challenges, specifically regarding auto-oxidation and transdermal penetration.
This guide provides drug development professionals and researchers with a field-proven, self-validating system for the safe handling, testing, and disposal of this compound.
Mechanistic Hazard Profile: The Causality of Risk
To design an effective safety protocol, we must first deconstruct the molecule's structural hazards.
A. Auto-Oxidation of the Tetrahydropyran Core
Like many cyclic ethers, the tetrahydropyran moiety is highly susceptible to alpha-oxygen radical abstraction. Upon exposure to ambient oxygen and light, it undergoes auto-oxidation to form unstable hydroperoxides[1]. While the 2,2-dimethyl substitution provides steric hindrance that protects one alpha position, the 6-position remains fully exposed. Over time, these peroxides accumulate and can violently decompose if subjected to thermal or mechanical shock (e.g., during distillation or concentration)[2].
B. Lipophilicity and Transdermal Penetration
The addition of the 8-carbon (octan-1-one) chain drastically increases the molecule's partition coefficient (LogP). The stratum corneum—the skin's outermost layer—is highly lipophilic and serves as the primary barrier to chemical absorption[3]. Highly lipophilic ketones readily dissolve into this lipid matrix, acting as potent permeation enhancers[4]. Furthermore, ketones are known defatting agents that can disrupt the skin barrier, potentially carrying themselves and other dissolved hazardous solutes directly into the systemic circulation[4].
Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for handling highly lipophilic peroxide formers. The following matrix outlines the required protective gear, grounded in the chemical's specific mechanistic hazards.
PPE Category
Specification
Causal Justification
Hand Protection
Butyl rubber or heavy-duty laminate (e.g., Silver Shield®) gloves.
Ketones rapidly degrade standard thin nitrile gloves. The high lipophilicity of the octyl chain requires a robust barrier to prevent transdermal absorption and defatting dermatitis.
Eye/Face Protection
ANSI Z87.1 splash goggles and a full face shield.
Ketones cause severe ocular irritation and corneal damage. A face shield provides secondary protection against potential micro-explosions if unquenched peroxides are accidentally concentrated.
Respiratory
Class II, Type A2 Biological Safety Cabinet or Chemical Fume Hood. (ABEK filter if outside hood).
Prevents inhalation of volatile organic compounds (VOCs). The compound's vapor can cause central nervous system depression and respiratory tract irritation.
Body Protection
Flame-retardant (FR) lab coat (e.g., Nomex®) and closed-toe, non-porous footwear.
Protects against flammability risks associated with aliphatic ketones and provides a barrier against accidental spills.
Operational Workflow & Handling Protocols
Every protocol must be a self-validating system. Because this compound is a peroxide former, you must never assume an opened bottle is safe.
Table 1: Quantitative Peroxide Action Limits
Data synthesized from standard institutional peroxide safety guidelines[5][6].
Peroxide Concentration
Risk Level
Operational Action Required
< 25 ppm
Low
Safe for general use, evaporation, and distillation.
25 – 100 ppm
Moderate
Safe for general use. DO NOT distill or concentrate.
> 100 ppm
Severe
DO NOT USE. Quench immediately and route to hazardous waste.
Protocol A: Pre-Use Peroxide Testing
Perform this workflow every 6 months for opened containers, or prior to any distillation/concentration step.
Visual Inspection: Before moving the amber glass container, visually inspect the cap and the liquid. If you observe crystalline deposits around the threads or unexplained viscosity/layering, do not touch the bottle . Contact Environmental Health and Safety (EHS) immediately[6].
Sampling: In a certified fume hood, extract a 1 mL aliquot using a clean glass pipette. Crucial: Do not use metal spatulas or needles, as transition metals can catalyze the explosive decomposition of peroxides[2].
Quantification: Apply the aliquot to a quantitative KI-starch indicator strip (e.g., Quantofix®).
Validation: Wait exactly 15 seconds and compare the color change against the manufacturer's quantitative scale to determine the ppm level. Proceed according to the Action Limits table above.
Spill Management & Disposal Plan
In the event of a spill, the primary concerns are vapor accumulation, flammability, and environmental toxicity due to the compound's lipophilic nature.
Protocol B: Immediate Spill Response
Isolate and Ventilate: Evacuate non-essential personnel. Ensure the fume hood is running at maximum exhaust. Eliminate all ignition sources (sparks, open flames, hot plates)[7].
Containment: Surround the spill with a non-combustible, inert absorbent material such as diatomaceous earth or vermiculite. Never use combustible materials like sawdust, as they can ignite in the presence of peroxides.
Absorption and Collection: Use non-sparking tools to scoop the saturated absorbent into a high-density polyethylene (HDPE) hazardous waste container.
Decontamination: Wash the spill surface with a mild detergent and water to remove residual lipophilic films, followed by a final wipe with isopropanol.
Protocol C: Chemical Quenching & Disposal
If the compound tests >100 ppm for peroxides, it must be chemically quenched before it can be safely transported as hazardous waste[1].
Preparation: Transfer the contaminated solvent to a reaction flask equipped with a PTFE-coated magnetic stir bar inside a fume hood.
Quenching Agent: Slowly add a freshly prepared 10% (w/v) aqueous solution of ferrous ammonium sulfate (Fe(NH₄)₂(SO₄)₂). The ferrous ions will reduce the hydroperoxides to corresponding alcohols.
Agitation: Stir vigorously for 30 to 45 minutes to ensure complete biphasic mixing.
Verification: Stop stirring, allow the layers to separate, and retest the organic layer with a KI-starch strip. Once confirmed <25 ppm, label the container as "Quenched Organic Waste" and transfer to EHS.
Visualizing the Workflow
The following diagram illustrates the critical path for evaluating tetrahydropyran derivatives prior to use.
Workflow for pre-use peroxide testing and safe handling of tetrahydropyran derivatives.
References
Texas Christian University (TCU). "Peroxide-Forming Chemicals – Safety Guidelines." TCU Environmental Health and Safety, 18 Mar. 2025.[Link]
University of Texas at Austin. "Peroxide Forming Chemicals." Environmental Health & Safety (EHS). [Link]
University of California, Berkeley. "Guidelines for the Safe Handling of Peroxidizable Chemicals." College of Chemistry.[Link]
University of North Carolina at Chapel Hill. "Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds." UNC Environment, Health and Safety, 03 Sep. 2025.[Link]
Public Health England. "Methyl ethyl ketone: toxicological overview." GOV.UK, 21 Nov. 2022.[Link]
Chen, L., et al. "Skin absorption and human risk assessment." ResearchGate, Jan. 2015.[Link]